Benzocaine Methanethiosulfonate
CAS No.: 212207-24-4
VCID: VC20745055
Molecular Formula: C10H13NO4S2
Molecular Weight: 275.3 g/mol
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Description |
Benzocaine Methanethiosulfonate is a chemical compound formed by the reaction of benzocaine, a local anesthetic, with methanethiosulfonate, a sulfhydryl-reactive group. This compound is notable for its potential applications in pharmacology, particularly in enhancing the efficacy and stability of local anesthetics. Mechanism of ActionBenzocaine Methanethiosulfonate functions primarily as a local anesthetic. It acts by binding to voltage-gated sodium channels in nerve cells, preventing the influx of sodium ions, which is crucial for the initiation and propagation of nerve impulses. This mechanism is similar to that of its parent compound, benzocaine, but with enhanced properties due to the methanethiosulfonate group. Key Findings from Research
Pharmacological ApplicationsBenzocaine Methanethiosulfonate has potential applications in various medical fields due to its enhanced anesthetic properties:
Research Findings and Data TablesThe following table summarizes key research findings related to Benzocaine Methanethiosulfonate: |
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CAS No. | 212207-24-4 |
Product Name | Benzocaine Methanethiosulfonate |
Molecular Formula | C10H13NO4S2 |
Molecular Weight | 275.3 g/mol |
IUPAC Name | 2-methylsulfonylsulfanylethyl 4-aminobenzoate |
Standard InChI | InChI=1S/C10H13NO4S2/c1-17(13,14)16-7-6-15-10(12)8-2-4-9(11)5-3-8/h2-5H,6-7,11H2,1H3 |
Standard InChIKey | BFIKQFVRUBGWRC-UHFFFAOYSA-N |
SMILES | CS(=O)(=O)SCCOC(=O)C1=CC=C(C=C1)N |
Canonical SMILES | CS(=O)(=O)SCCOC(=O)C1=CC=C(C=C1)N |
Synonyms | 2-(4-Aminobenzoyloxy)ethyl Methanethiosulfonate; |
PubChem Compound | 4125658 |
Last Modified | Sep 14 2023 |
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